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Compound of Interest

Compound Name: (R)-CMPD-39

Cat. No.: B8198344

Technical Support Center: (R)-CMPD-39 Western
Blot Analysis

Welcome to the technical support center for (R)-CMPD-39. This resource provides
troubleshooting guidance and frequently asked questions (FAQS) to help researchers,
scientists, and drug development professionals achieve consistent and reliable Western blot
results.

Understanding (R)-CMPD-39

(R)-CMPD-39 is a selective, non-covalent inhibitor of the deubiquitinase USP30. By inhibiting
USP30, (R)-CMPD-39 enhances the ubiquitination of mitochondrial and peroxisomal proteins,
leading to increased mitophagy and pexophagy.[1][2] Key substrates of USP30 that can be
monitored by Western blot following (R)-CMPD-39 treatment are TOMM20 and SYNJ2BP.[1][2]
[3] Successful treatment with (R)-CMPD-39 will result in an increase in the mono- and multi-
ubiquitylated forms of these proteins, which can be visualized as a ladder or smear of higher
molecular weight bands on a Western blot.

Signaling Pathway of (R)-CMPD-39 in Mitophagy

The following diagram illustrates the signaling pathway affected by (R)-CMPD-39, leading to
the promotion of mitophagy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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